Cas no 1121-66-0 (2-Cycloheptenone)

2-Cycloheptenone structure
2-Cycloheptenone structure
Product name:2-Cycloheptenone
CAS No:1121-66-0
MF:C7H10O
MW:110.153702259064
MDL:MFCD00004157
CID:40808
PubChem ID:24849886

2-Cycloheptenone Chemical and Physical Properties

Names and Identifiers

    • Cyclohept-2-enone
    • 2-Cycloheptenone
    • 2-Cyclohepten-1-One
    • Cyclohept-2-en-1-one
    • Tropilene
    • NSC 155333
    • Cycloheptenone
    • (Z)-cyclohept-2-enone
    • WZCRDVTWUYLPTR-UHFFFAOYSA-N
    • cyclohept-2-eneone
    • cyclohept-en-1-one
    • 2-Cyclohepten-1-one, (Z)-
    • NSC155333
    • TRA0018589
    • AN-
    • EINECS 214-334-1
    • 1121-66-0
    • s10329
    • EN300-50593
    • CS-W007594
    • DS-18474
    • 2-Cyclohepten-1-one, 80%, technical grade
    • AKOS005266486
    • SY041083
    • NS00023604
    • NSC-155333
    • FT-0633357
    • J-002719
    • MFCD00004157
    • A2240
    • SCHEMBL446593
    • C3180
    • DTXSID30149916
    • DB-008193
    • DTXCID8072407
    • MDL: MFCD00004157
    • Inchi: 1S/C7H10O/c8-7-5-3-1-2-4-6-7/h3,5H,1-2,4,6H2
    • InChI Key: WZCRDVTWUYLPTR-UHFFFAOYSA-N
    • SMILES: O=C1C([H])=C([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 110.07300
  • Monoisotopic Mass: 110.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Tautomer Count: 5
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.988 g/mL at 25 °C(lit.)
  • Boiling Point: 183°C(lit.)
  • Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
  • Refractive Index: n20/D 1.494(lit.)
  • PSA: 17.07000
  • LogP: 1.68570
  • λmax: 227(EtOH)(lit.)
  • Solubility: Not determined

2-Cycloheptenone Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P370+P378-P403+P235-P501
  • WGK Germany:1
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:0-10°C
  • Risk Phrases:R22

2-Cycloheptenone Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-Cycloheptenone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-50593-2.5g
cyclohept-2-en-1-one
1121-66-0 91%
2.5g
$54.0 2023-05-29
Enamine
EN300-50593-1.0g
cyclohept-2-en-1-one
1121-66-0 91%
1g
$29.0 2023-05-29
abcr
AB524159-1 g
Cyclohept-2-en-1-one, 90%; .
1121-66-0 90%
1g
€76.00 2023-01-03
eNovation Chemicals LLC
D543272-1g
2-Cyclohepten-1-one
1121-66-0 85%
1g
$320 2024-06-05
Chemenu
CM203221-10g
2-cyclohepten-1-one
1121-66-0 90%
10g
$102 2021-06-15
TRC
C987860-500mg
2-Cycloheptenone
1121-66-0
500mg
$1206.00 2023-05-18
Apollo Scientific
OR900263-25g
Cyclohept-2-en-1-one
1121-66-0 0.9
25g
£98.00 2025-02-20
Fluorochem
208633-1g
Cyclohept-2-enone
1121-66-0 90%
1g
£16.00 2022-02-28
Fluorochem
208633-10g
Cyclohept-2-enone
1121-66-0 90%
10g
£80.00 2022-02-28
Enamine
EN300-50593-0.25g
cyclohept-2-en-1-one
1121-66-0 91%
0.25g
$19.0 2023-05-29

Recommend Articles

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1121-66-0)2-Cyclohepten-1-one
sfd4872
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:1121-66-0)2-Cycloheptenone
A2240
Purity:99%
Quantity:100g
Price ($):454.0